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Compound of Interest

Compound Name: 4-Nitrophenoxyacetic acid

Cat. No.: B156986 Get Quote

In-Depth Technical Guide to 4-
Nitrophenoxyacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Nitrophenoxyacetic acid (CAS Number: 1798-11-4). It is crucial to distinguish

this compound from its isomer, 4-Nitrophenylacetic acid (CAS Number: 104-03-0), as these two

substances possess different molecular structures and distinct physical properties, which can

lead to confusion in literature and databases.

Chemical Identity and Physical Properties
4-Nitrophenoxyacetic acid is an aromatic compound featuring a phenoxyacetic acid structure

with a nitro group substituted at the para-position of the benzene ring.

Table 1: General and Physical Properties
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Property Value Source(s)

IUPAC Name 2-(4-nitrophenoxy)acetic acid

Synonyms p-Nitrophenoxyacetic acid [1]

CAS Number 1798-11-4 [1][2]

Molecular Formula C₈H₇NO₅ [2]

Molecular Weight 197.15 g/mol [2]

Appearance

Off-white powder, Leaflets from

MeOH or EtOH, yellow-beige

crystalline powder

[2][3][4]

Melting Point 183-190 °C [2][5]

182-188 °C [2][3][4]

183 °C

Boiling Point 334.23 °C (rough estimate) [2]

Density 1.5023 g/cm³ (rough estimate) [2]

Table 2: Chemical and Solubility Properties
Property Value Source(s)

pKa 2.893 (at 25°C) [4]

LogP 1.48 [1]

Solubility
Soluble in Methanol and other

organic solvents.
[2][4]

Experimental Protocols
Synthesis of 4-Nitrophenoxyacetic Acid
A common and effective method for the synthesis of 4-Nitrophenoxyacetic acid involves the

reaction of p-nitrophenol with chloroacetic acid in an alkaline solution.
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Materials:

p-Nitrophenol (35 g)

50% Sodium hydroxide solution (40 g initially, then another 20 g)

Chloroacetic acid (24 g initially, then another 12 g)

Water (200 ml initially, then another 50 ml)

Hydrochloric acid (for acidification)

Alcohol (for recrystallization, optional)

Dilute sodium hydroxide solution (for purification, optional)

Procedure:

A round-bottom flask is charged with 35 g of p-nitrophenol, 40 g of 50% sodium hydroxide

solution, 24 g of chloroacetic acid, and 200 ml of water.

The reaction mixture is heated to reflux. The reaction is monitored until the solution is no

longer alkaline.

An additional 20 g of 50% sodium hydroxide solution, 12 g of chloroacetic acid, and 50 ml of

water are added to the flask.

The solution is boiled further under reflux until a neutral pH is achieved.

After cooling, the reaction mixture is acidified with hydrochloric acid, which causes the crude

product to precipitate.

The precipitate is collected by filtration.

Purification:

Method A: Recrystallization. The crude product is recrystallized from alcohol to yield

glistening platelets of pure 4-nitrophenoxyacetic acid.
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Method B: Acid-Base Extraction. The crude product is dissolved in a dilute sodium hydroxide

solution and then re-precipitated by the addition of hydrochloric acid.

Yield:

The typical yield for this procedure is between 25-30 g.
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Diagram 1: Synthesis Workflow for 4-Nitrophenoxyacetic Acid
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Biological Activity and Signaling Pathways
4-Nitrophenoxyacetic acid is reported to have biological activities relevant to both the

agricultural and pharmaceutical sectors.

Herbicidal Properties: The compound is noted for its use as a herbicide. Its mechanism of

action involves the inhibition of specific, though not explicitly detailed in the available

literature, enzymatic pathways in plants, leading to effective weed control.[2][5]

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various

pharmaceutical compounds.[2][5]

Potential Anti-inflammatory Properties: Some sources suggest its potential use in developing

agents targeting inflammatory conditions.[5]

Biochemical Research: In laboratory settings, it is used in studies related to enzyme

inhibition and metabolic pathways to investigate biological processes.[5]

Signaling Pathways: Detailed information regarding the specific signaling pathways modulated

by 4-Nitrophenoxyacetic acid is not available in the reviewed scientific literature. The

descriptions of its biological effects, such as "inhibition of specific enzymatic pathways" or

"potential anti-inflammatory properties," are currently too general to map to a specific molecular

or cellular signaling cascade.[5] Therefore, a diagram of a signaling pathway cannot be

provided at this time. Further research is required to elucidate its precise mechanisms of

action.

Spectral and Analytical Data
While spectral data for the isomer 4-Nitrophenylacetic acid is widely available, specific,

authenticated spectra for 4-Nitrophenoxyacetic acid (CAS 1798-11-4) are not readily found in

public databases.

For analytical purposes, High-Performance Liquid Chromatography (HPLC) is cited for purity

assessment.[2] A general reverse-phase HPLC method for analysis involves a mobile phase

containing acetonitrile (MeCN) and water, with an acid modifier like phosphoric acid (or formic

acid for Mass Spectrometry compatibility).[1] However, a detailed, validated protocol with
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specific column types, gradient conditions, and flow rates is not provided in the available

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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